3-((2,4-Difluorophenyl)amino)-2-(2,2-dimethylpropanoyl)prop-2-enenitrile

• IUPAC Name: (2Z)-2-[(2,4-difluoroanilino)methylidene]-4,4-dimethyl-3-oxopentanenitrile
• InChI: InChI=1S/C14H14F2N2O/c1-14(2,3)13(19)9(7-17)8-18-12-5-4-10(15)6-11(12)16/h4-6,8,18H,1-3H3/b9-8-
• InChI Key: GREVDAHPDOXKBZ-HJWRWDBZSA-N
• Canonical SMILES: CC(C)(C)C(=O)C(=CNC1=C(C=C(C=C1)F)F)C#N
• Isomeric SMILES: CC(C)(C)C(=O)/C(=C\NC1=C(C=C(C=C1)F)F)/C#N
• Molecular Formula: C14H14F2N2O
• Molecular Weight: 264.27 g/mol

Description

3-((2,4-Difluorophenyl)amino)-2-(2,2-dimethylpropanoyl)prop-2-enenitrile, also known as DFP-10917, is a small molecule inhibitor that has shown potential in cancer treatment. The compound belongs to the class of propenonitriles and has a unique chemical structure that allows it to bind to specific targets in cancer cells.

Scientific Research Applications

Spectroscopic and Diffractometric Studies

A spectroscopic and diffractometric study was conducted on polymorphic forms of a compound similar in structure to the one of interest, showcasing the challenges in analytical and physical characterization of such complex molecules. The study involved capillary powder X-ray diffraction (PXRD), solid-state nuclear magnetic resonance (SSNMR), and various molecular spectroscopic methods, emphasizing the subtleties in structural differences between polymorphic forms (Vogt, Williams, Johnson, & Copley, 2013).

Hydrogen Bonding Patterns and Density Functional Theory (DFT) Studies

Research on compounds with structural similarities to 3-((2,4-Difluorophenyl)amino)-2-(2,2-dimethylpropanoyl)prop-2-enenitrile revealed insights into their hydrogen bonding patterns. These compounds were synthesized and characterized through elemental analysis, FT-IR, NMR, and single crystal X-ray diffraction techniques. The study also compared crystallographic and vibrational data with results from DFT methods, providing a deeper understanding of the molecular structure and interactions (Kant, Maiti, Awasthi, & Agarwal, 2014).

Synthesis and Anticancer Activity

A study on the synthesis of certain derivatives based on structure modification of a model compound related to our compound of interest showed potential anticancer activity. These compounds were evaluated for their HDAC inhibition capabilities, showcasing a method for the creation of potentially potent HDAC inhibitors with expected anticancer activity (Rayes, Aboelmagd, Gomaa, Ali, & Fathalla, 2019).

Organic Light-Emitting Devices (OLEDs)

In the field of electronics, novel 2,4-difluorophenyl-functionalized arylamines were synthesized and characterized for their application in organic light-emitting devices (OLEDs). These compounds, when used as hole-injecting/hole-transporting layers, significantly improved the efficiency and luminance of the devices. This research demonstrates the potential of such fluorinated compounds in enhancing the performance of OLEDs (Li, Wu, Jiao, Liu, Wang, & Hou, 2012).